![molecular formula C13H11ClN2O3S B5113678 methyl 3-({[(2-chlorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate](/img/structure/B5113678.png)
methyl 3-({[(2-chlorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 3-({[(2-chlorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate, also known as Cangrelor, is a potent and reversible P2Y12 receptor antagonist. It is a synthetic molecule that is used in scientific research to study platelet aggregation and thrombosis.
Mechanism of Action
Methyl 3-({[(2-chlorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate works by binding to the P2Y12 receptor on platelets, which inhibits the activation of platelets and prevents the formation of blood clots. It is a reversible antagonist, which means that its effects are temporary and can be reversed by removing the drug from the system.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects on the body. It inhibits the activation of platelets, which prevents the formation of blood clots. This can be beneficial in preventing cardiovascular disease and stroke. However, this compound can also increase the risk of bleeding, which can be a limitation in its use.
Advantages and Limitations for Lab Experiments
Methyl 3-({[(2-chlorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate has several advantages and limitations for lab experiments. Its potency and reversibility make it a useful tool for studying platelet aggregation and thrombosis. However, its effects on bleeding can be a limitation in some experiments. Additionally, the cost of this compound can be a limiting factor for some research labs.
Future Directions
There are several future directions for the use of methyl 3-({[(2-chlorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate in scientific research. One potential direction is the development of new antiplatelet therapies that are based on the mechanism of action of this compound. Another potential direction is the use of this compound in combination with other drugs to improve its effectiveness and reduce its side effects. Additionally, further research is needed to better understand the long-term effects of this compound on the body and to identify any potential risks associated with its use.
Synthesis Methods
Methyl 3-({[(2-chlorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate is synthesized through a multistep process that involves the reaction of various reagents. The first step involves the reaction of 2-chlorobenzoic acid with thionyl chloride to form 2-chlorobenzoyl chloride. The second step involves the reaction of 2-chlorobenzoyl chloride with methyl 3-amino-2-thiophenecarboxylate in the presence of triethylamine to form this compound.
Scientific Research Applications
Methyl 3-({[(2-chlorophenyl)amino]carbonyl}amino)-2-thiophenecarboxylate is used in scientific research to study platelet aggregation and thrombosis. It is a potent and reversible P2Y12 receptor antagonist that inhibits the activation of platelets and prevents the formation of blood clots. This compound is also used to study the effects of antiplatelet therapy on cardiovascular disease and stroke.
properties
IUPAC Name |
methyl 3-[(2-chlorophenyl)carbamoylamino]thiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN2O3S/c1-19-12(17)11-10(6-7-20-11)16-13(18)15-9-5-3-2-4-8(9)14/h2-7H,1H3,(H2,15,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIPQKAGNASIRIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)NC(=O)NC2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
25.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49824212 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.